Cas no 62595-00-0 (Acetamide, N,N'-(4-chloro-1,3-phenylene)bis-)

Acetamide, N,N'-(4-chloro-1,3-phenylene)bis- structure
62595-00-0 structure
Product Name:Acetamide, N,N'-(4-chloro-1,3-phenylene)bis-
CAS No:62595-00-0
MF:C10H11ClN2O2
MW:226.659541368484
CID:438761
PubChem ID:12329478
Update Time:2025-04-19

Acetamide, N,N'-(4-chloro-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N,N'-(4-chloro-1,3-phenylene)bis-
    • N-(3-acetamido-4-chlorophenyl)acetamide
    • N,N'-(4-Chloro-1,3-phenylene)diacetamide
    • DTXSID60490261
    • SCHEMBL3791892
    • 62595-00-0
    • Inchi: 1S/C10H11ClN2O2/c1-6(14)12-8-3-4-9(11)10(5-8)13-7(2)15/h3-5H,1-2H3,(H,12,14)(H,13,15)
    • InChI Key: ZULKOEPQQCFKGX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1NC(C)=O)NC(C)=O

Computed Properties

  • Exact Mass: 226.05103
  • Monoisotopic Mass: 226.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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